Cas no 581-29-3 (3-Acridinamine)

• Product Name: 3-Acridinamine
• CAS No: 581-29-3
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 369217
• PubChem ID: 11385
• Update Time: 2025-06-23

3-Acridinamine Chemical and Physical Properties

Names and Identifiers

• 3-Acridinamine
• acridin-3-amine
• acridin-3-ylamine
• 2-Aminoacridine (European)
• 3-Aminoacridine
• 3-Aminoakridin [Czech]
• Acridin-3-ylamin
• ACRIDINE,3-AMINO
• EINECS 209-461-4
• NS00033870
• FT-0775281
• UNII-5T83GY5877
• 5T83GY5877
• BRN 0143200
• SCHEMBL1229699
• CHEMBL148204
• 3-Amino-acridin
• ACRIDINE, 3-AMINO-
• Q4634114
• CCRIS 2107
• 3-Aminoakridin
• AMINOACRIDINE, 3-
• DTXSID10206819
• BDBM50419044
• GHCKERHPOQWERJ-UHFFFAOYSA-N
• 581-29-3

• Inchi： 1S/C13H10N2/c14-11-6-5-10-7-9-3-1-2-4-12(9)15-13(10)8-11/h1-8H,14H2
• InChI Key： GHCKERHPOQWERJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C2C=CC(=CC=12)N

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 194.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.1579 (rough estimate)
• Melting Point: 224°C
• Boiling Point: 320.68°C (rough estimate)
• Flash Point: 241.2°C
• Refractive Index: 1.5014 (estimate)
• PSA: 38.91000
• LogP: 3.55140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 3-Acridinamine

3-Acridinamine (CAS No. 581-29-3): A Versatile Compound in Biomedical Research and Drug Development

3-Acridinamine, also known as CAS No. 581-29-3, is a heterocyclic compound belonging to the acridine family, which has garnered significant attention in the biomedical field due to its unique chemical structure and diverse biological activities. This molecule, characterized by its fused benzene and pyridine ring system, serves as a crucial scaffold for the development of pharmaceutical agents targeting a wide range of therapeutic applications. Recent advances in medicinal chemistry have further expanded the scope of 3-Acridinamine in both preclinical research and clinical trials, highlighting its potential as a lead compound for drug discovery.

The chemical structure of 3-Acridinamine (CAS No. 581-29-3) is defined by the presence of a 9-phenylacridine core, with the amino group positioned at the 3-position of the acridine ring. This structural feature contributes to its ability to interact with various biological targets, including DNA, proteins, and cell membranes. Recent studies have demonstrated that the electronic properties of 3-Acridinamine enable it to modulate intracellular signaling pathways, making it a promising candidate for the treatment of diseases such as neurodegenerative disorders and oncological conditions.

In the realm of drug discovery, 3-Acridinamine has been extensively investigated for its potential as a chemotherapeutic agent. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Acridinamine exhibit significant antitumor activity against multidrug-resistant cancer cell lines, particularly in breast cancer and prostate cancer models. The mechanism of action involves the induction of apoptosis and the inhibition of angiogenesis, suggesting its utility as a targeted therapy for aggressive malignancies.

Furthermore, 3-Acridinamine has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research published in Frontiers in Neuroscience in 2023 highlighted its ability to cross the blood-brain barrier and exert neuroprotective effects by modulating mitochondrial function and reducing oxidative stress. These findings underscore the potential of 3-Acridinamine as a therapeutic agent for conditions involving neuroinflammation and protein misfolding.

The synthetic pathways of 3-Acridinamine (CAS No. 581-29-3) have also been optimized to enhance its pharmacological properties. A recent study in Organic & Biomolecular Chemistry (2023) described a novel asymmetric synthesis method that improves the yield and purity of the compound, making it more viable for large-scale pharmaceutical production. This advancement is critical for translating 3-Acridinamine from laboratory research to clinical applications.

Additionally, 3-Acridinamine has been explored for its role in antimicrobial therapy. A 2023 paper in Antimicrobial Agents and Chemotherapy demonstrated its ability to disrupt bacterial biofilm formation, suggesting potential applications in the treatment of chronic infections caused by multidrug-resistant pathogens. This property is particularly relevant in the context of antimicrobial resistance, where novel compounds are urgently needed to combat emerging threats.

Despite its therapeutic potential, the pharmacokinetic profile of 3-Acridinamine (CAS No. 581-29-3) remains an area of active research. A 2023 study in Drug Metabolism and Disposition investigated the metabolic pathways of the compound in both in vitro and in vivo models, revealing its susceptibility to enzymatic degradation. Understanding these metabolic processes is essential for the development of prodrug formulations that enhance the bioavailability and efficacy of 3-Acridinamine.

Moreover, the toxicological profile of 3-Acridinamine has been evaluated in preclinical studies to ensure its safety for therapeutic use. A 2023 review in Toxicology and Applied Pharmacology summarized the findings of various studies, indicating that the compound exhibits low acute toxicity and minimal genotoxic potential when administered at therapeutic doses. These results are encouraging for its future use in clinical trials and drug development.

In summary, 3-Acridinamine (CAS No. 581-29-3) represents a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure and diverse biological activities have positioned it as a valuable lead compound for the development of novel therapeutics. Ongoing research into its synthetic methods, pharmacokinetics, and toxicological profile will further elucidate its role in the treatment of various diseases, paving the way for its integration into modern pharmaceutical practice.